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Compound of Interest

Compound Name: Nitrosyl fluoride

Cat. No.: B1213285 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of nitrosyl fluoride (NOF), a reactive gas with

significant applications in chemical synthesis. This document outlines its fundamental chemical

properties, details common laboratory-scale synthesis protocols, and visualizes a general

experimental workflow for its preparation.

Core Properties of Nitrosyl Fluoride
Nitrosyl fluoride is a covalently bonded compound with the chemical formula NOF.[1] It is a

colorless gas at standard conditions and is recognized for its high reactivity as a fluorinating

and nitrating agent.[1]

Property Value

Chemical Formula NOF

Molar Mass 49.0045 g/mol [2]

Appearance Colorless gas[2]

Boiling Point -72.4 °C[1]

Melting Point -166 °C[1]
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Synthesis of Nitrosyl Fluoride: Experimental
Protocols
The preparation of nitrosyl fluoride can be achieved through several synthetic routes. Below

are detailed methodologies for common laboratory preparations.

Method 1: Direct Fluorination of Nitric Oxide
This is a common and efficient method for producing nitrosyl fluoride.[1] The reaction involves

the direct combination of nitric oxide (NO) and fluorine (F₂).

Reaction:

2NO(g) + F₂(g) → 2NOF(g)

Experimental Protocol:

Gas Purification: Commercial nitric oxide is purified by passing it through a cold trap at

approximately -110°C to remove any nitrogen dioxide impurities. Fluorine gas is passed

through a tower of sodium fluoride to eliminate any hydrogen fluoride.

Reaction Setup: The reaction is typically carried out in a fluorothene reactor. The purified

nitric oxide is condensed into the reactor, which is cooled with liquid nitrogen.

Reaction Execution: The liquid nitrogen bath is removed, allowing the nitric oxide to warm to

just above its melting point. Purified fluorine is then slowly introduced into the reactor.

Product Collection: The resulting nitrosyl fluoride is a colorless liquid at these

temperatures. Any excess fluorine can be removed by freezing the product and evacuating

the reactor. This method typically yields a product with high purity.[2]

Method 2: Reaction of Nitrogen Dioxide with an Alkali
Fluoride
An alternative synthesis route involves the reaction of nitrogen dioxide (NO₂) with an alkali

fluoride, such as potassium fluoride (KF) or cesium fluoride (CsF).
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Reaction:

2NO₂(g) + 2KF(s) → 2KNO₂(s) + F₂(g) ... followed by 2NO(g) + F₂(g) → 2NOF(g) (simplified

overall: 2NO₂ + 2KF → 2KNO₂ + 2NOF)

Experimental Protocol:

Reactant Preparation: Anhydrous potassium fluoride or cesium fluoride is placed in a

suitable reaction vessel (e.g., Pyrex or a pre-fluorinated metal vessel).

Reaction Initiation: Nitrogen dioxide is condensed into the vessel at low temperatures (e.g.,

-78°C) and then allowed to warm to room temperature.

Reaction Conditions: The reaction proceeds at room temperature, though it can be

accelerated by heating to 90°C. The reaction time can vary from hours to days depending on

the conditions and the particle size of the alkali fluoride.

Product Isolation: The volatile nitrosyl fluoride is the primary gaseous product and can be

isolated from the solid alkali nitrate byproduct.

Experimental Workflow for Nitrosyl Fluoride
Synthesis
The following diagram illustrates a generalized workflow for the synthesis of nitrosyl fluoride
via the direct fluorination of nitric oxide.

Reactant Purification
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Synthesis workflow for nitrosyl fluoride.

Applications in Research and Development
Nitrosyl fluoride is a valuable reagent in various chemical transformations. Its strong

fluorinating and nitrating capabilities make it useful in the synthesis of a range of organic and

inorganic compounds.[1] For instance, it can convert many metals to their corresponding

fluorides and can be used to introduce the nitroso group into organic molecules.[1] Its high

reactivity necessitates careful handling in inert atmosphere systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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